Cas no 173908-62-8 (Propyl 1H-pyrrole-2-carboxylate)

• Product Name: Propyl 1H-pyrrole-2-carboxylate
• CAS No: 173908-62-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 855555
• Update Time: 2023-08-02

Propyl 1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid,propylester(9CI)
• propyl 1H-pyrrole-2-carboxylate
• UDGJAVHADMBUGS-UHFFFAOYSA-N
• n-propyl pyrrole-2-carboxylate
• 1H-PYRROLE-2-CARBOXYLIC ACID, PROPYL ESTER
• Pyrrol-2-carbonsaure-propylester
• Propyl 1H-pyrrole-2-carboxylate

• Inchi： 1S/C8H11NO2/c1-2-6-11-8(10)7-4-3-5-9-7/h3-5,9H,2,6H2,1H3
• InChI Key： UDGJAVHADMBUGS-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CN1)=O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 136
• XLogP3: 2.1
• Topological Polar Surface Area: 42.1